4-(Quinoline-5-yl)phenol

• Molecular Formula: C15H11NO
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 4-quinolin-5-ylphenol
• InChI: InChI=1S/C15H11NO/c17-12-8-6-11(7-9-12)13-3-1-5-15-14(13)4-2-10-16-15/h1-10,17H
• InChI Key: HAZDAXPKOXIZBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=CC=NC2=C1)C3=CC=C(C=C3)O

Description

4-(Quinoline-5-yl)phenol is a useful research compound. Its molecular formula is C15H11NO and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(4-methoxyphenyl)quinoline (compound 28) (1.08 g) in methylene chloride (10 ml), a solution of boron tribromide in methylene chloride (1.0 M) (5.5 ml) was added at -40° C. under the inert atmosphere. The reaction mixture was stirred at room temperature for 15 hrs, then it was poured into a cooled solution of sodium hydrocarbonate (NaHCO3). The solution was extracted with ethyl acetate and then the organic layer was washed with satd. NH4Cl aq, water and brine. The organic layer was dried (Na2SO4), filtered, and concentrated in vacuo. The concentrate was crystallized with ethyl ether-methanol (10:1). The resulting precipitate was collected by filtration. 4-(quinoline-5-yl)phenol (29) was obtained as a yellow crystal (0.82 g).